Cas no 24403-61-0 (1H-Azonine-1-carboxylic acid, ethyl ester)

1H-Azonine-1-carboxylic acid, ethyl ester structure
24403-61-0 structure
Product name:1H-Azonine-1-carboxylic acid, ethyl ester
CAS No:24403-61-0
MF:C11H13NO2
MW:191.226423025131
CID:1417509

1H-Azonine-1-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azonine-1-carboxylic acid, ethyl ester
    • 1H-Azonine-1-carboxylic acid ethyl ester
    • Inchi: 1S/C11H13NO2/c1-2-14-11(13)12-9-7-5-3-4-6-8-10-12/h3-10H,2H2,1H3/b5-3-,6-4+,9-7+,10-8-
    • InChI Key: HFRZSEANASYEAA-CPSRKWJTSA-N
    • SMILES: N1(C(OCC)=O)C=CC=CC=CC=C1 |c:6,10,t:8,12|

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.2A^2

Experimental Properties

  • PSA: 29.54

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